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Hiptagin Hiptagin
Brand Name: Vulcanchem
CAS No.: 19896-10-7
VCID: VC0010969
InChI: InChI=1S/C18H24N4O18/c23-11(1-5-19(28)29)36-9-10-16(38-12(24)2-6-20(30)31)15(27)17(39-13(25)3-7-21(32)33)18(37-10)40-14(26)4-8-22(34)35/h10,15-18,27H,1-9H2/t10-,15+,16-,17-,18+/m1/s1
SMILES: C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O)OC(=O)CC[N+](=O)[O-]
Molecular Formula: C18H24N4O18
Molecular Weight: 584.4

Hiptagin

CAS No.: 19896-10-7

Main Products

VCID: VC0010969

Molecular Formula: C18H24N4O18

Molecular Weight: 584.4

Hiptagin - 19896-10-7

CAS No. 19896-10-7
Product Name Hiptagin
Molecular Formula C18H24N4O18
Molecular Weight 584.4
IUPAC Name [(2R,3S,4S,5R,6S)-4-hydroxy-3,5,6-tris(3-nitropropanoyloxy)oxan-2-yl]methyl 3-nitropropanoate
Standard InChI InChI=1S/C18H24N4O18/c23-11(1-5-19(28)29)36-9-10-16(38-12(24)2-6-20(30)31)15(27)17(39-13(25)3-7-21(32)33)18(37-10)40-14(26)4-8-22(34)35/h10,15-18,27H,1-9H2/t10-,15+,16-,17-,18+/m1/s1
Standard InChIKey LJVCXBYIAUSOIN-PRNPZUBZSA-N
SMILES C(C[N+](=O)[O-])C(=O)OCC1C(C(C(C(O1)OC(=O)CC[N+](=O)[O-])OC(=O)CC[N+](=O)[O-])O)OC(=O)CC[N+](=O)[O-]
Last Modified Aug 20 2021
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